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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

In-Depth Technical Guide: Bis(2-hexyldecyl)
adipate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of Bis(2-
hexyldecyl) adipate, a diester of adipic acid and 2-hexyldecanol. This document is intended to

serve as a foundational resource for professionals in research and development.

Core Molecular Data
The fundamental chemical properties of Bis(2-hexyldecyl) adipate are summarized in the

table below. This data is essential for experimental design, analytical method development, and

chemical synthesis.

Property Value

Molecular Formula C38H74O4[1]

Monoisotopic Mass 594.5587 Da[1]

Molecular Structure and Components
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Bis(2-hexyldecyl) adipate is formed from the esterification of one molecule of adipic acid with

two molecules of 2-hexyldecanol. The logical relationship between these constituent parts is

illustrated in the diagram below. This visualization clarifies the molecular assembly from its

precursors.
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Caption: Molecular components of Bis(2-hexyldecyl) adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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